Cas no 1049740-45-5 (3-((1-Amino-2,3-diaza-4-phenylbuta-1,3-dienylthio)methyl)-4-bromo-2-methyl-1-phenyl-3-pyrazolin-5-one, bromide)
1049740-45-5 structure
Product Name:3-((1-Amino-2,3-diaza-4-phenylbuta-1,3-dienylthio)methyl)-4-bromo-2-methyl-1-phenyl-3-pyrazolin-5-one, bromide
CAS No:1049740-45-5
MF:C19H19Br2N5OS
MW:525.260060548782
CID:6792426
PubChem ID:121233414
Update Time:2026-03-12
3-((1-Amino-2,3-diaza-4-phenylbuta-1,3-dienylthio)methyl)-4-bromo-2-methyl-1-phenyl-3-pyrazolin-5-one, bromide Chemical and Physical Properties
Names and Identifiers
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- 1049740-45-5
- 3-((1-AMINO-2,3-DIAZA-4-PHENYLBUTA-1,3-DIENYLTHIO)METHYL)-4-BROMO-2-METHYL-1-PHENYL-3-PYRAZOLIN-5-ONE, BROMIDE
- (4-bromo-2-methyl-5-oxo-1-phenylpyrazol-3-yl)methyl N'-[(E)-benzylideneamino]carbamimidothioate;hydrobromide
- MFCD04152266
- 3-((1-Amino-2,3-diaza-4-phenylbuta-1,3-dienylthio)methyl)-4-bromo-2-methyl-1-phenyl-3-pyrazolin-5-one, bromide
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- Inchi: 1S/C19H18BrN5OS.BrH/c1-24-16(17(20)18(26)25(24)15-10-6-3-7-11-15)13-27-19(21)23-22-12-14-8-4-2-5-9-14;/h2-12H,13H2,1H3,(H2,21,23);1H/b22-12+;
- InChI Key: UECNSHYCBRMNOS-RSRKELGKSA-N
- SMILES: BrC1C(N(C2C=CC=CC=2)N(C)C=1CS/C(=N\N=C\C1C=CC=CC=1)/N)=O.Br
Computed Properties
- Exact Mass: 524.96566g/mol
- Monoisotopic Mass: 522.96771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 624
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.6Ų
3-((1-Amino-2,3-diaza-4-phenylbuta-1,3-dienylthio)methyl)-4-bromo-2-methyl-1-phenyl-3-pyrazolin-5-one, bromide Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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